Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H9BrN2O2/c1-2-15-10(14)7-6-12-13-5-3-4-8(11)9(7)13/h3-6H,2H2,1H3
• InChI Key: CSNZZVJLCGOAFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=CN2N=C1)Br
• Molecular Formula: C10H9BrN2O2
• DSSTOX Substance ID: DTXSID20480502
• Molecular Weight: 269.09 g/mol
• CAS No.: 55899-29-1

Description

Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Tautomerism

Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate is involved in the synthesis of heterocyclic compounds, demonstrating its versatility in chemical reactions. For instance, its derivative, 2-Hydroxypyrazolo[1,5-a]pyridine, undergoes various transformations such as nitrosation, nitration, and bromination at the C-3 position. This compound is a key player in the study of tautomerism, showing the predominance of the enol form in solution (Ochi, Miyasaka, Kanada, & Arakawa, 1976).

Molecular Structure Characterization

The compound is also instrumental in the development of new chemical entities, such as the synthesis of ethyl 5-methyl-7-(4-morpholinophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate. This process, involving the Biginelli reaction, showcases its role in constructing complex molecular structures, with characterization done through various spectroscopic techniques (Suwito, Kurnyawaty, Haq, Abdulloh, & Indriani, 2018).

Analogs of Biological Molecules

This compound derivatives have been synthesized as analogs of biologically significant molecules like xanthine and isoguanine. These compounds provide valuable insights into the biochemical pathways and potential therapeutic applications of these analogs (Schneller & Moore, 1978).

Heterocyclic Compound Synthesis

The compound is a precursor in the synthesis of diverse heterocyclic compounds. For example, its interaction with arylidinemalononitrile derivatives at room temperature results in the formation of various thiazolo[3,2-a]pyridine-4-carboxylate derivatives. These compounds are then used to synthesize even more complex molecules, demonstrating the compound's utility in creating a wide range of chemical structures (Mohamed, 2021).

Antiviral Activity Research

A study focusing on the synthesis of 6-aminopyrazolo[4,3-c]pyridin-4(5H)-one, an analog of guanine, used this compound derivatives. This research aimed to explore potential antiviral activities, illustrating the compound's relevance in medicinal chemistry and drug discovery (Ehler, Robins, & Meyer, 1977).

Development of New Heterocycles

The compound has been used as a starting material for creating new heterocyclic compounds with potential biological activity. For example, its derivatives have been synthesized into phenoxydifluoromethyl groups-containing heterocycles, contributing significantly to the field of bioactive heterocyclic chemistry (Solodukhin, Peregudov, Vorontsov, & Chkanikov, 2004).

Mechanism of Action

Mode of Action

It is known that the pyrazolo[1,5-a]pyridine scaffold is a key structural motif in many biologically active compounds, suggesting that this compound may interact with biological targets in a similar manner .

Pharmacokinetics

The compound’s molecular weight (2691 g/mol) and its lipophilic nature suggest that it may have good oral bioavailability .

Action Environment

Like many other chemical compounds, factors such as temperature, ph, and the presence of other chemicals could potentially affect its stability and efficacy .

Biochemical Analysis

Biochemical Properties

Ethyl 4-bromopyrazolo[1,5-a]pyridine-3-carboxylate plays a significant role in biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been observed to interact with kinases, which are enzymes that transfer phosphate groups to specific substrates, thereby regulating various cellular processes . The nature of these interactions often involves binding to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity. Additionally, this compound can interact with other biomolecules such as nucleic acids, potentially affecting gene expression and cellular signaling pathways .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, which are crucial for transmitting signals from the cell surface to the interior . This compound can affect gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the levels of specific mRNAs and proteins . Furthermore, this compound can impact cellular metabolism by altering the activity of metabolic enzymes, thereby affecting the production and utilization of energy within the cell .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes or receptors, leading to changes in their activity . For example, it may inhibit the activity of certain kinases by binding to their active sites, preventing the phosphorylation of target substrates . Additionally, this compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors that influence its long-term effects on cellular function . Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific environmental conditions . Long-term exposure to this compound can lead to sustained changes in cellular processes, such as alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may have minimal or beneficial effects on cellular function, while higher doses can lead to toxic or adverse effects . Threshold effects have been observed, where a certain dosage level is required to elicit a significant biological response . High doses of this compound can result in toxicity, affecting vital organs and leading to adverse health outcomes .

Metabolic Pathways

This compound is involved in various metabolic pathways within the cell. It interacts with enzymes and cofactors that are essential for metabolic processes . For instance, this compound can affect the activity of enzymes involved in the glycolytic pathway, thereby influencing the production of ATP and other metabolic intermediates . Additionally, this compound can alter metabolic flux, leading to changes in the levels of specific metabolites within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity . This compound can be transported across cell membranes by specific transporters or binding proteins . Once inside the cell, this compound can localize to specific cellular compartments, such as the nucleus or mitochondria, where it exerts its effects . The distribution of this compound within tissues can also influence its overall biological activity and therapeutic potential .

Subcellular Localization

The subcellular localization of this compound is an important factor that determines its activity and function . This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, this compound may be localized to the nucleus, where it can interact with transcription factors and influence gene expression . Alternatively, it may be targeted to the mitochondria, affecting cellular metabolism and energy production .